Ethyl 2-iodo-4-(trifluoromethyl)-5-thiazolecarboxylate

• Molecular Formula: C7H5F3INO2S
• Molecular Weight: 351.09 g/mol
• IUPAC Name: ethyl 2-iodo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C7H5F3INO2S/c1-2-14-5(13)3-4(7(8,9)10)12-6(11)15-3/h2H2,1H3
• InChI Key: VWRXFDZAGVFQFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)I)C(F)(F)F

Description

Ethyl 2-iodo-4-(trifluoromethyl)-5-thiazolecarboxylate is a useful research compound. Its molecular formula is C7H5F3INO2S and its molecular weight is 351.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a cold (-5° C.) solution of 4.0 g (0.0166 mole) of ethyl 2-amino-4trifluoromethyl-5-thiazolecarboxylate, prepared according to U.S. Pat. No. 2,726,237, in 30 ml. of 85% phosphoric acid and 30 ml. of 70% nitric acid was added a solution of 1.26 g (0.0166 mole) of sodium nitrite in 10 ml. of water in 10 minutes. The reaction mixture was stirred for 10 minutes and poured into a solution of 10 g of potassium iodide in 100 ml. of water. The reaction mixture was stirred overnight and extracted with ether. The ether solution was dried and concentrated and the residue was chromatographed on silica gel to give 1.5 g of the desired product, m.p. 75°-76° C.